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Compound of Interest

Compound Name: Xanthoepocin

Cat. No.: B1238101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Xanthoepocin is a dimeric naphthopyrone polyketide antibiotic originally isolated from

Penicillium species.[1] It has demonstrated significant bioactivity, including potent antibacterial

effects against multi-drug resistant Gram-positive bacteria and inhibitory activity against protein

tyrosine phosphatase 1B (PTP1B).[2][3] A critical characteristic of Xanthoepocin is its

pronounced photolability, which necessitates specific handling and storage protocols to ensure

its integrity and experimental reproducibility.[2][4][5] These application notes provide detailed

guidelines for the proper laboratory use of Xanthoepocin.

Physicochemical Properties and Stability
Xanthoepocin is a yellow pigment that is highly sensitive to light, particularly in the blue

spectrum (e.g., 413 nm and 455 nm).[4][5] Exposure to light leads to rapid degradation and the

formation of multiple photoproducts.[4] In contrast, the compound is stable when kept in the

dark.[4][5] Upon irradiation with blue light, Xanthoepocin produces singlet oxygen, a reactive

oxygen species.[2][4][5]
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Parameter Condition Value Reference

Half-life (t½)

413 nm light

irradiation in water/3%

DMSO

48 minutes [4]

Degradation Onset

Sunlight exposure

(0.47 mg/mL in

DMSO)

Observable within 5

minutes
[4]

Photoproduct

Formation

Controlled light

irradiation (12.5

µg/mL in DMSO)

First photoproduct

observed after 2

minutes

[4]

Stability in Darkness Aqueous solution Stable [4][5]

Handling and Storage Protocols
To prevent degradation, all procedures involving Xanthoepocin must be performed with strict

light protection.

General Handling:

Work Environment: Whenever possible, work in a darkened room or under red light

conditions.

Labware: Use amber-colored glassware or wrap standard glassware, tubes, and plates in

aluminum foil.[4]

Solutions: Prepare solutions immediately before use. If temporary storage of solutions is

necessary, they must be protected from light and kept on ice or at 4°C.

Storage:

Solid Form: Store solid Xanthoepocin in a tightly sealed, amber vial at -20°C or below for

long-term stability.[6][7]

Stock Solutions: Prepare concentrated stock solutions in a suitable solvent (e.g., DMSO).

Aliquot into single-use, light-protected tubes and store at -20°C or -80°C for up to one year.
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[6] Avoid repeated freeze-thaw cycles.
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Long-Term Storage

Experimental Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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